Nourseothricin Sulfate

Specification

• Description: Nourseothricin is a broad-spectrum antibiotic produced by Streptomyces variants that inhibits protein synthesis by inducing miscoding. It is commonly used as a dominant selection antibiotic for genetically modified bacteria, yeasts, fungi, protozoa, plants, and mammalian cells. Selection of recombinant strains is based on inactivation of nourseothricin by acetylation of the β-amino group of the β-lysine by nourseothricin N-acetyltransferase.; A group of antibiotic substances produced by Streptomyces variants. They are composed of an amino sugar and different polypeptide chains and may have broad spectrum antimicrobial and some antiviral properties. Streptothricin antibiotic Nourseothricin (NTC) is used for a broad spectrum of viruses, bacteria and other unicellular or complex organisms. Preferred selection antibiotic for genetically modified Gram-positive and Gram-negative bacteria, yeast, filamentous fungi, protozoa, plants and many more. Selection of recombinant strains is based on inactivation of NTC by monoacetylation of b-amino group of the b-lysine by Nouresothricin N-acetyltransferase the product of the sat1 or nat1 genes.; Nourseothricin (streptothricin) sulfate(cas 96736-11-7) is an antibiotic in the Streptothricin class of antibiotics. Nourseothricin sulfate inhibits protein synthesis by inducing miscoding.
• CAS No.: 96736-11-7
• Molecular Formula: C44H82N18O21S
• Molecular Weight: 1231.305
• IUPAC Name: [(2R,3R,4S,5R,6R)-6-[[(3aS,7R,7aS)-7-hydroxy-4-oxo-1,3a,5,6,7,7a-hexahydroimidazo[4,5-c]pyridin-2-yl]amino]-5-[[(3S)-3,6-diaminohexanoyl]amino]-4-hydroxy-2-(hydroxymethyl)oxan-3-yl] carbamate;sulfuric acid
• Standard InChI: InChI=1S/C19H34N8O8.H2O4S/c20-3-1-2-7(21)4-10(30)24-13-14(31)15(35-18(22)33)9(6-28)34-17(13)27-19-25-11-8(29)5-23-16(32)12(11)26-19;1-5(2,3)4/h7-9,11-15,17,28-29,31H,1-6,20-21H2,(H2,22,33)(H,23,32)(H,24,30)(H2,25,26,27);(H2,1,2,3,4)/t7-,8+,9+,11+,12-,13+,14-,15-,17+;/m0./s1
• Standard InChI Key: JSEMZITUHMRTKU-UHFFFAOYSA-N
• SMILES: C1C(C2C(C(=O)N1)N=C(N2)NC3C(C(C(C(O3)CO)OC(=O)N)O)NC(=O)CC(CCCN)N)O.OS(=O)(=O)O
• Appearance: A crystalline solid